3-benzyl-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea

• IUPAC Name: 3-benzyl-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C24H24FN3OS/c1-17-21(22-14-19(25)9-10-23(22)27-17)11-12-28(16-20-8-5-13-29-20)24(30)26-15-18-6-3-2-4-7-18/h2-10,13-14,27H,11-12,15-16H2,1H3,(H,26,30)
• InChI Key: AMYATLSSNGCZHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCN(CC3=CC=CO3)C(=S)NCC4=CC=CC=C4
• Molecular Formula: C24H24FN3OS
• Molecular Weight: 421.5 g/mol

Description

3-benzyl-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C24H24FN3OS and its molecular weight is 421.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Viral Activities

Thiourea derivatives have shown promising antiviral activity. For example, a study explored the synthesis of various heterocyclic systems derived from benzylamine and furanone, leading to compounds with significant antiviral properties against the H5N1 virus. The investigation into these derivatives underlines the potential of thiourea compounds in developing antiviral agents (Flefel et al., 2014).

Spectroscopic Characterization

The structural and electronic characteristics of thiourea derivatives have been extensively studied. One such study provided a detailed experimental and theoretical analysis of a thiourea derivative, contributing to a deeper understanding of its vibrational, electronic, and conformational properties. This research highlights the importance of these compounds in materials science and molecular electronics (Lestard et al., 2015).

Chemosensing and Molecular Docking

Thiourea derivatives have been synthesized for chemosensing, molecular docking, and antioxidant studies, showcasing their multifunctional applications. These compounds exhibited good antioxidant activity and potential in chemosensing applications, as well as in silico anti-inflammatory, antimalarial, and anti-tuberculosis activities, demonstrating the versatility of thiourea derivatives in medicinal chemistry and environmental monitoring (Kalaiyarasi et al., 2019).

Antimicrobial Properties

Another study focused on the synthesis and characterization of a thiourea compound, investigating its antimicrobial properties. The research provided insights into the potential use of thiourea derivatives as antimicrobial agents, contributing to the search for new therapeutic options against various bacterial and fungal infections (Karipcin et al., 2013).